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Compound of Interest

Compound Name: Copper--zirconium (3/1)

Cat. No.: B15486334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the shape memory effect (SME)

in copper-zirconium (Cu-Zr) based alloys. While specific data for the exact Cu₃Zr stoichiometry

is not extensively available in the reviewed literature, this document focuses on the well-

documented shape memory properties of equiatomic and near-equiatomic Cu-Zr alloys, which

serve as a fundamental basis for understanding the broader Cu-Zr system.

The shape memory effect in these alloys is rooted in a reversible martensitic transformation

from a high-temperature austenite phase (B2 cubic structure) to a low-temperature martensite

phase (monoclinic structures).[1][2][3] This transformation allows the material to recover its

original shape upon heating after being deformed in its martensitic state.

Quantitative Data Presentation
The following tables summarize the key quantitative data related to the shape memory

properties of Cu-Zr based alloys as reported in the scientific literature. It is important to note

that the transformation temperatures and mechanical properties are highly sensitive to the alloy

composition, processing history, and thermal cycling.

Table 1: Martensitic Transformation Temperatures of Cu-Zr Based Alloys
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martensitic

transformat
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Cu₄₀Zr₅₀Al

₁₀
- - - - -

Further

addition of

Aluminum

influences

transformat

ion

temperatur

es.

Cu₃₅Zr₅₀Al

₁₅
- - - - -

Higher

Aluminum

content

continues

to modify

the SME

properties.

Table 2: Mechanical Properties of Cu-Zr Based Alloys

Alloy Composition
(at.%)

Property Value Conditions

Cu-Zr-(Al,Ti) BMG

Composites

Compressive Plastic

Strain
Up to 15% Room Temperature

Cu-Zn-Al-Mn-Zr Fracture Stress
Significantly Higher

than base alloy
Room Temperature

Cu-Zn-Al-Mn-Zr Fracture Strain
Significantly Higher

than base alloy
Room Temperature
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The following protocols provide a detailed methodology for the synthesis and characterization

of Cu-Zr based shape memory alloys.

Alloy Synthesis: Arc Melting
This protocol describes a common laboratory method for the synthesis of Cu-Zr based alloys.

Raw Material Preparation:

Obtain high-purity copper (Cu), zirconium (Zr), and any tertiary alloying elements (e.g.,

Aluminum - Al) in chunk or foil form.

Calculate the required weight of each element to achieve the desired atomic or weight

percentage.

Clean the surfaces of the raw materials by etching or mechanical abrasion to remove any

oxide layers.

Arc Melting Procedure:

Place the weighed raw materials into a water-cooled copper crucible within a vacuum arc

melting chamber.

Evacuate the chamber to a high vacuum (e.g., < 10⁻⁴ mbar) and then backfill with a high-

purity inert gas (e.g., Argon) to a pressure of approximately 0.5 bar. This process should

be repeated several times to minimize residual oxygen.

Strike an electric arc between the tungsten electrode and the raw materials to melt them.

To ensure homogeneity, re-melt the resulting alloy ingot multiple times, flipping the ingot

between each melting step.

Sample Preparation:

The as-cast ingot can be sectioned into desired shapes and sizes for subsequent

characterization using a low-speed diamond saw or electrical discharge machining (EDM).
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For homogenization, the samples are typically sealed in a quartz tube under vacuum and

annealed at a temperature within the austenite phase region (e.g., 800-900°C) for an

extended period (e.g., 24 hours), followed by quenching in water or another suitable

medium.

Characterization of Martensitic Transformation:
Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique to determine the transformation temperatures of shape

memory alloys.[4][5]

Sample Preparation:

Prepare a small, thin disc-shaped sample (typically 5-20 mg) from the homogenized alloy.

Ensure the sample surfaces are flat and clean to ensure good thermal contact with the

DSC pan.

Place the sample in an aluminum or graphite DSC pan and seal it. An empty, sealed pan is

used as a reference.

DSC Measurement:

Place the sample and reference pans into the DSC instrument.

Purge the DSC cell with a high-purity inert gas (e.g., Nitrogen or Argon) at a constant flow

rate.

The thermal cycle typically involves:

Heating the sample to a temperature well above the expected austenite finish

temperature (Aᵟ) (e.g., 300°C for equiatomic CuZr).

Holding at this temperature for a few minutes to ensure a fully austenitic state.

Cooling the sample at a controlled rate (e.g., 10°C/min) to a temperature below the

expected martensite finish temperature (Mᵟ) (e.g., -50°C).
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Holding at the low temperature for a few minutes.

Heating the sample back to the starting high temperature at a controlled rate (e.g.,

10°C/min).

Data Analysis:

The exothermic peak on the cooling curve corresponds to the martensitic transformation.

The start (Mₛ) and finish (Mᵟ) temperatures are determined from the onset and end of this

peak.

The endothermic peak on the heating curve corresponds to the reverse transformation to

austenite. The start (Aₛ) and finish (Aᵟ) temperatures are determined from the onset and

end of this peak.

Evaluation of Shape Memory Effect and Mechanical
Properties: Thermomechanical Testing
This protocol outlines the procedure to quantify the shape memory effect and other mechanical

properties.

Sample Preparation:

Prepare dog-bone shaped tensile specimens or rectangular compression specimens from

the homogenized alloy according to standard testing specifications (e.g., ASTM

standards).

Shape Memory Effect (One-Way Effect) Evaluation:

Cool the specimen to a temperature below Mᵟ to ensure a fully martensitic state.

Apply a mechanical load to induce a specific amount of strain (e.g., 2-5%).

Unload the specimen. A residual strain will be observed.

Heat the specimen to a temperature above Aᵟ.
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Measure the final dimensions of the specimen to determine the recovered strain. The

shape recovery ratio is calculated as (recovered strain / induced strain) x 100%.

Superelasticity Evaluation:

Conduct tensile or compression tests at a temperature above Aᵟ.

Apply a load to a predetermined strain level and then unload.

The stress-strain curve will show a characteristic flag-like hysteresis loop if the material

exhibits superelasticity. The recoverable strain upon unloading is a measure of the

superelastic effect.

Tensile/Compression Testing:

Perform standard tensile or compression tests at a constant strain rate to determine

properties such as yield strength, ultimate tensile strength, and elongation to fracture.

Visualization of Pathways and Workflows
The following diagrams illustrate the fundamental phase transformation pathway and a typical

experimental workflow for the characterization of Cu-Zr based shape memory alloys.

Austenite (B2, Cubic)
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Fig. 1: Martensitic transformation in Cu-Zr alloys.
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Fig. 2: Experimental workflow for Cu-Zr SMAs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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